Cas no 1171-90-0 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,21-(acetyloxy)- (9CI)
• CAS No: 1171-90-0
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 205251
• PubChem ID: 227056
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)- (9CI)
• NSC 18217
• Pregna-1,4-diene-3,20-dione,21-hydroxy-, acetate (6CI,7CI,8CI)
• NSC-18217
• SCHEMBL8992672
• MLS002638574
• 1171-90-0
• NSC18217

• Inchi： 1S/C23H30O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h8,10,12,17-20H,4-7,9,11,13H2,1-3H3/t17-,18-,19-,20+,22-,23-/m0/s1
• InChI Key： NJCJHGJZWVIYPY-ACXQXYJUSA-N
• SMILES： O=C(COC(C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 370.21400
• Monoisotopic Mass: 370.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 506.3°Cat760mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.555
• PSA: 60.44000
• LogP: 4.04270